Cas no 109431-74-5 (2-Cyclohexen-1-ol, 2-bromo-, (1R)-)

• Product Name: 2-Cyclohexen-1-ol, 2-bromo-, (1R)-
• CAS No: 109431-74-5
• MF: C₆H₉BrO
• MW: 177.039061307907
• CID: 1192096
• PubChem ID: 11182949
• Update Time: 2025-07-02

2-Cyclohexen-1-ol, 2-bromo-, (1R)- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-ol, 2-bromo-, (1R)-
• EN300-6735667
• 109431-74-5
• 2-Bromo-2-cyclohexen-1beta-ol
• SCHEMBL11982135
• (1R)-2-BROMOCYCLOHEX-2-EN-1-OL

• Inchi： 1S/C6H9BrO/c7-5-3-1-2-4-6(5)8/h3,6,8H,1-2,4H2/t6-/m1/s1
• InChI Key： SVDKKDWANPIULS-ZCFIWIBFSA-N
• SMILES： BrC1=CCCC[C@H]1O

Computed Properties

• Exact Mass: 175.98367
• Monoisotopic Mass: 175.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Bromohydrins

Additional information on 2-Cyclohexen-1-ol, 2-bromo-, (1R)-

Chemical Profile of 2-Cyclohexen-1-ol, 2-bromo-, (1R)- (CAS No. 109431-74-5)

2-Cyclohexen-1-ol, 2-bromo-, (1R)-, identified by the Chemical Abstracts Service Number (CAS No.) 109431-74-5, is a significant compound in the realm of organic synthesis and pharmaceutical chemistry. This enantiomerically pure compound, featuring a brominated cyclohexene backbone with a specific stereochemical configuration at the 1-position, has garnered attention due to its versatile applications in synthetic transformations and as a key intermediate in the development of biologically active molecules.

The molecular structure of 2-Cyclohexen-1-ol, 2-bromo-, (1R)- consists of a cyclohexene ring substituted with a bromine atom at the 2-position and a hydroxyl group at the 1-position, with the hydroxyl group existing in the (1R) configuration. This stereochemistry is crucial for its reactivity and potential biological activity, making it a valuable building block for chemists and pharmacologists alike.

In recent years, the demand for enantiomerically pure intermediates has surged, driven by the need for more selective and efficient drug development processes. The synthesis of (1R)-2-Cyclohexen-1-ol, 2-bromo- exemplifies the advancements in asymmetric synthesis techniques. Modern methodologies, such as chiral auxiliaries or transition-metal-catalyzed asymmetric reactions, have enabled the production of this compound with high enantiomeric purity, which is essential for pharmaceutical applications where stereoisomers can exhibit markedly different biological activities.

The utility of CAS No. 109431-74-5 extends beyond its role as a synthetic intermediate. It has been employed in various cross-coupling reactions, including Suzuki-Miyaura and Heck couplings, which are pivotal for constructing complex molecular architectures. These reactions facilitate the introduction of aryl or vinyl groups onto the cyclohexene framework, expanding its applicability in medicinal chemistry.

Recent studies have highlighted the potential of brominated cyclohexenes as precursors to bioactive compounds. For instance, derivatives of 2-Cyclohexen-1-ol, 2-bromo-, (1R)- have been investigated for their antimicrobial and anti-inflammatory properties. The bromine atom serves as a handle for further functionalization via nucleophilic aromatic substitution or metal-catalyzed C-H activation strategies, allowing chemists to tailor the molecule's properties for specific therapeutic targets.

The stereochemistry of the hydroxyl group in (1R)-2-Cyclohexen-1-ol, 2-bromo- plays a critical role in determining its interaction with biological targets. Enantiomerically pure compounds often exhibit enhanced binding affinity and selectivity compared to racemic mixtures. This has led to increased interest in using such intermediates in drug discovery programs aimed at developing next-generation therapeutics with improved efficacy and reduced side effects.

The synthesis of CAS No. 109431-74-5 can be achieved through multiple pathways, each offering distinct advantages in terms of yield, scalability, and environmental impact. One common approach involves the bromination of an appropriately substituted cyclohexene followed by resolution to isolate the desired enantiomer. Alternatively, biocatalytic methods have been explored, leveraging enzymes such as ketoreductases to achieve high enantiomeric purity under mild conditions.

In conclusion, 2-Cyclohexen-1-ol, 2-bromo-, (1R)- (CAS No. 109431-74-5) represents a fascinating compound with broad applications in synthetic chemistry and drug development. Its unique structural features and stereochemical properties make it an indispensable tool for researchers striving to create novel and effective therapeutic agents. As methodologies for asymmetric synthesis continue to evolve, compounds like this will undoubtedly play an increasingly pivotal role in advancing chemical biology and medicine.